Cas no 1305987-23-8 (5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole
• CAS No: 1305987-23-8
• MF: C₁₃H₁₄BrN₃O
• MW: 308.173761844635
• CID: 5744303
• PubChem ID: 60915620
• Update Time: 2025-05-25

5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole
• 1305987-23-8
• 2-[5-(4-Bromo-phenyl)-[1,2,4]oxadiazol-3-yl]-piperidine
• Piperidine, 2-[5-(4-bromophenyl)-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C13H14BrN3O/c14-10-6-4-9(5-7-10)13-16-12(17-18-13)11-3-1-2-8-15-11/h4-7,11,15H,1-3,8H2
• InChI Key： VRYMDAKGUVNNDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C2CCCCN2)=NO1

Computed Properties

• Exact Mass: 307.03202g/mol
• Monoisotopic Mass: 307.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 430.7±55.0 °C(Predicted)
• pka: 7.01±0.10(Predicted)

Additional information on 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole

Introduction to 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole (CAS No. 1305987-23-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole, identified by the CAS number 1305987-23-8, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the oxadiazole class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of both bromophenyl and piperidine moieties in its structure endows it with distinct pharmacophoric properties, making it a valuable candidate for further exploration.

The bromophenyl group in 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole contributes to its ability to engage in various non-covalent interactions with biological targets. This feature is particularly useful in the design of small-molecule inhibitors, where precise binding to protein or nucleic acid surfaces is crucial. Additionally, the piperidine moiety is known for its role in enhancing solubility and bioavailability, which are critical factors in the development of therapeutic agents. The combination of these structural elements makes this compound an intriguing subject for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in addressing a wide range of therapeutic challenges. Studies have demonstrated that oxadiazoles exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole may contribute to its unique pharmacological profile, potentially making it effective against targets that are resistant to conventional treatments.

In the realm of chemical biology, this compound has been explored as a tool for understanding the mechanisms of various diseases. Its ability to modulate protein-protein interactions and enzyme activity has made it a candidate for use in high-throughput screening assays. By targeting specific pathways, researchers can gain insights into disease progression and identify novel therapeutic strategies. The bromophenyl and piperidine groups provide distinct handles for chemical modification, allowing for the synthesis of analogs with enhanced potency or selectivity.

The synthesis of 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the bromine atom at the 4-position of the phenyl ring and the piperidine nitrogen at the 3-position of the oxadiazole core require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, which are increasingly important in pharmaceutical research.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have shown that oxadiazole derivatives can exhibit significant therapeutic effects across multiple disease models. The structural features of 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole suggest that it may interact with biological targets in ways that are not fully understood at present. Further research is needed to elucidate its mechanism of action and explore its full therapeutic potential.

The integration of computational chemistry and machine learning techniques has accelerated the discovery process for novel bioactive compounds like 5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole. These tools allow researchers to predict biological activity based on structural features, enabling rapid screening of large libraries of compounds. By leveraging such technologies, scientists can identify promising candidates for experimental validation more efficiently than ever before.

In conclusion,5-(4-Bromophenyl)-3-(piperidin-2-yl)-1,2,4-oxadiazole (CAS No. 1305987-23-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural composition and demonstrated biological activities make it a valuable asset for further research into new therapeutic agents. As our understanding of disease mechanisms continues to evolve,this compound holds great promise for addressing unmet medical needs through innovative drug design approaches.